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Compound of Interest

Compound Name: JNJ0966

Cat. No.: B15579790

Essential Safety and Handling Guide for INJ0966

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling INJ0966. It offers procedural guidance for safe
operational use and disposal, ensuring user safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment
(PPE)

JNJ0966 is a highly selective inhibitor of MMP-9 zymogen activation.[1][2][3][4][5] While
specific toxicity data is limited, it is essential to handle this compound with care to avoid
potential health effects. The primary routes of exposure are inhalation, skin contact, and eye
contact.

Recommended Personal Protective Equipment (PPE):

A comprehensive summary of required PPE is provided below. Always handle INJ0966 within
a well-ventilated area, preferably in a chemical fume hood.
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PPE Category Item Specifications

Tightly fitting, with side-shields
Eye Protection Safety Goggles conforming to EN 166 (EU) or
NIOSH (US).[6]

Inspected prior to use. Must
satisfy EU Directive
89/686/EEC and the standard
EN 374.[6]

Hand Protection Chemical-resistant gloves

Fire/flame resistant and

impervious clothing.[6] A
Body Protection Protective Clothing standard lab coat is

recommended for low-volume

handling.

Use a full-face respirator if
Respiratory Respirator exposure limits are exceeded

or if irritation is experienced.[6]

First Aid and Emergency Procedures

Immediate and appropriate response to accidental exposure is critical. The following table
outlines the recommended first aid measures.
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Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide cardiopulmonary resuscitation

(CPR), avoiding mouth-to-mouth resuscitation.

[7]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water.[6]

Eye Contact

Rinse with pure water for at least 15 minutes.[6]

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting.[7]

In all cases of exposure, seek immediate medical attention and treat symptomatically.[7]

Handling and Storage

Proper handling and storage are vital to maintain the integrity of INJ0966 and the safety of

laboratory personnel.

Handling:

Storage:

Work in a well-ventilated area.[6]

Avoid the formation of dust and aerosols.[6]

Avoid contact with skin, eyes, and inhalation.[7]

Use non-sparking tools to prevent fire from electrostatic discharge.[6]

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

o Keep away from foodstuff containers and incompatible materials.[6]
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Accidental Release and Disposal Plan

In the event of a spill, a clear and immediate response plan is necessary to contain and clean
up the material safely.

Accidental Release Measures:
o Evacuate: Evacuate personnel to a safe area.[6]
e Ventilate: Ensure adequate ventilation.[6]

» Contain: Prevent further leakage or spillage. Keep the product away from drains and water
courses.[6][7]

o Absorb: Use an inert, liquid-binding material (e.g., diatomite, universal binders) to absorb the
solution.[7]

o Collect: Use spark-proof tools to collect the material into a suitable, closed container for
disposal.[6]

Disposal:
» Dispose of contaminated material in accordance with local, state, and federal regulations.

» Decontaminate surfaces and equipment by scrubbing with alcohol.[7]

Visual Workflow for Safe Handling of JINJ0966

The following diagram outlines the standard operating procedure for handling JINJ0966 in a
laboratory setting, from preparation to disposal.
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Caption: Standard Operating Procedure for JNJ0966 Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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